![molecular formula C13H12O2 B7458208 2,3-Dimethyl-1-naphthoic acid](/img/structure/B7458208.png)
2,3-Dimethyl-1-naphthoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-Dimethyl-1-naphthoic acid (DMNA) is an organic compound that belongs to the class of naphthalene carboxylic acids. It is a white crystalline powder that is soluble in organic solvents but insoluble in water. DMNA has been widely used in scientific research due to its unique chemical properties and potential applications in various fields.
Mechanism of Action
2,3-Dimethyl-1-naphthoic acid has been shown to have a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer activities. The mechanism of action of 2,3-Dimethyl-1-naphthoic acid is believed to be related to its ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
2,3-Dimethyl-1-naphthoic acid has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that 2,3-Dimethyl-1-naphthoic acid can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. 2,3-Dimethyl-1-naphthoic acid has also been shown to have neuroprotective effects, by preventing the death of neurons in the brain.
Advantages and Limitations for Lab Experiments
2,3-Dimethyl-1-naphthoic acid has several advantages as a research tool, including its high purity, stability, and solubility in organic solvents. However, 2,3-Dimethyl-1-naphthoic acid also has some limitations, such as its low water solubility and potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 2,3-Dimethyl-1-naphthoic acid. One potential direction is the development of 2,3-Dimethyl-1-naphthoic acid-based pharmaceuticals for the treatment of cancer and other diseases. Another potential direction is the use of 2,3-Dimethyl-1-naphthoic acid as a building block for the synthesis of new organic materials with unique electronic properties. Additionally, further research is needed to fully understand the biochemical and physiological effects of 2,3-Dimethyl-1-naphthoic acid, as well as its potential toxicity and safety profile.
Synthesis Methods
2,3-Dimethyl-1-naphthoic acid can be synthesized through several methods, including the Friedel-Crafts acylation reaction, the Grignard reaction, and the Suzuki-Miyaura cross-coupling reaction. Among these methods, the Friedel-Crafts acylation reaction is the most commonly used method for synthesizing 2,3-Dimethyl-1-naphthoic acid. This method involves the reaction of naphthalene with acetyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride or ferric chloride.
Scientific Research Applications
2,3-Dimethyl-1-naphthoic acid has been widely used in scientific research as a building block for the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and dyes. 2,3-Dimethyl-1-naphthoic acid has also been studied for its potential applications in the field of organic electronics, due to its unique electronic properties and high thermal stability.
properties
IUPAC Name |
2,3-dimethylnaphthalene-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O2/c1-8-7-10-5-3-4-6-11(10)12(9(8)2)13(14)15/h3-7H,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBBDPYXZGDGBSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=CC=CC=C2C(=C1C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80902336 |
Source
|
Record name | NoName_1576 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80902336 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dimethyl-1-naphthoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.